Cas no 1541328-93-1 (1-2-(1H-pyrazol-1-yl)phenylcyclopropan-1-amine)
1-2-(1H-pyrazol-1-yl)phenylcyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-2-(1H-pyrazol-1-yl)phenylcyclopropan-1-amine
- 1541328-93-1
- EN300-1842916
- 1-[2-(1H-pyrazol-1-yl)phenyl]cyclopropan-1-amine
-
- Inchi: 1S/C12H13N3/c13-12(6-7-12)10-4-1-2-5-11(10)15-9-3-8-14-15/h1-5,8-9H,6-7,13H2
- InChI Key: YBLJZGYJDOIABQ-UHFFFAOYSA-N
- SMILES: NC1(C2=CC=CC=C2N2C=CC=N2)CC1
Computed Properties
- Exact Mass: 199.110947427g/mol
- Monoisotopic Mass: 199.110947427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 43.8Ų
1-2-(1H-pyrazol-1-yl)phenylcyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1842916-0.05g |
1-[2-(1H-pyrazol-1-yl)phenyl]cyclopropan-1-amine |
1541328-93-1 | 0.05g |
$768.0 | 2023-09-19 | ||
| Enamine | EN300-1842916-0.1g |
1-[2-(1H-pyrazol-1-yl)phenyl]cyclopropan-1-amine |
1541328-93-1 | 0.1g |
$804.0 | 2023-09-19 | ||
| Enamine | EN300-1842916-0.25g |
1-[2-(1H-pyrazol-1-yl)phenyl]cyclopropan-1-amine |
1541328-93-1 | 0.25g |
$840.0 | 2023-09-19 | ||
| Enamine | EN300-1842916-0.5g |
1-[2-(1H-pyrazol-1-yl)phenyl]cyclopropan-1-amine |
1541328-93-1 | 0.5g |
$877.0 | 2023-09-19 | ||
| Enamine | EN300-1842916-1.0g |
1-[2-(1H-pyrazol-1-yl)phenyl]cyclopropan-1-amine |
1541328-93-1 | 1g |
$914.0 | 2023-06-03 | ||
| Enamine | EN300-1842916-2.5g |
1-[2-(1H-pyrazol-1-yl)phenyl]cyclopropan-1-amine |
1541328-93-1 | 2.5g |
$1791.0 | 2023-09-19 | ||
| Enamine | EN300-1842916-5.0g |
1-[2-(1H-pyrazol-1-yl)phenyl]cyclopropan-1-amine |
1541328-93-1 | 5g |
$2650.0 | 2023-06-03 | ||
| Enamine | EN300-1842916-10.0g |
1-[2-(1H-pyrazol-1-yl)phenyl]cyclopropan-1-amine |
1541328-93-1 | 10g |
$3929.0 | 2023-06-03 | ||
| Enamine | EN300-1842916-1g |
1-[2-(1H-pyrazol-1-yl)phenyl]cyclopropan-1-amine |
1541328-93-1 | 1g |
$914.0 | 2023-09-19 | ||
| Enamine | EN300-1842916-5g |
1-[2-(1H-pyrazol-1-yl)phenyl]cyclopropan-1-amine |
1541328-93-1 | 5g |
$2650.0 | 2023-09-19 |
1-2-(1H-pyrazol-1-yl)phenylcyclopropan-1-amine Related Literature
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
Additional information on 1-2-(1H-pyrazol-1-yl)phenylcyclopropan-1-amine
1-2-(1H-pyrazol-1-yl)phenylcyclopropan-1-amine: A Comprehensive Overview
The compound 1541328-93-1, also known as 1-2-(1H-pyrazol-1-yl)phenylcyclopropan-1-amine, has emerged as a significant molecule in the field of organic chemistry and pharmacology. This compound, characterized by its unique structure combining a pyrazole ring and a cyclopropane moiety, has garnered attention due to its potential applications in drug discovery and material science. Recent studies have highlighted its role in modulating biological pathways, making it a subject of interest for researchers worldwide.
Structural Insights and Synthesis
The molecular structure of 1541328-93-1 is defined by the presence of a pyrazole ring fused to a phenyl group, which is further connected to a cyclopropane ring substituted with an amine group. This configuration imparts the molecule with unique electronic and steric properties, making it versatile for various chemical reactions. The synthesis of this compound involves multi-step processes, often utilizing palladium-catalyzed cross-coupling reactions or other transition-metal-mediated strategies. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing scalability.
Pharmacological Properties and Biological Activity
Research into the pharmacological properties of 1541328-93-1 has revealed its potential as a modulator of key biological targets. Studies conducted in vitro have demonstrated its ability to inhibit certain enzymes involved in metabolic pathways, suggesting its utility in the treatment of metabolic disorders. Additionally, preclinical models have shown promising results in anti-inflammatory and antioxidant assays, indicating its potential application in chronic diseases associated with oxidative stress.
Applications in Drug Discovery
The compound's structural flexibility has made it a valuable tool in drug design. Its ability to form hydrogen bonds and participate in π–π interactions makes it an ideal candidate for targeting protein-protein interaction sites. Recent research has explored its use as a scaffold for developing small-molecule inhibitors against oncogenic kinases, highlighting its potential in anticancer therapy. Furthermore, its cyclopropane ring contributes to enhanced drug-like properties, such as improved bioavailability and reduced toxicity.
Environmental Impact and Green Chemistry Approaches
In line with the growing emphasis on sustainability, researchers have investigated environmentally friendly methods for synthesizing 1541328-93-1. Green chemistry principles, such as the use of renewable feedstocks and energy-efficient reaction conditions, have been successfully applied to minimize the ecological footprint of its production. These efforts align with global initiatives aimed at promoting sustainable practices in the chemical industry.
Future Directions and Research Opportunities
Despite significant progress, there remain numerous opportunities for further exploration of 1541328-93-1's properties and applications. Future studies could focus on optimizing its pharmacokinetic profiles for improved therapeutic efficacy or investigating its role in novel therapeutic areas such as neurodegenerative diseases. Additionally, leveraging computational chemistry tools could provide deeper insights into its molecular interactions at atomic levels.
In conclusion, 1541328-93-1, or 1H-pyrazolylphenylcyclopropanamine, stands at the forefront of contemporary chemical research due to its unique structure and promising biological activities. As scientific advancements continue to unfold, this compound is poised to play an increasingly important role in both academic and industrial settings.
1541328-93-1 (1-2-(1H-pyrazol-1-yl)phenylcyclopropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)